Cas no 31023-92-4 (1-Azabicyclo[3.3.3]undecane(9CI))

• Product Name: 1-Azabicyclo[3.3.3]undecane(9CI)
• CAS No: 31023-92-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 306231
• PubChem ID: 141606
• Update Time: 2025-04-19

1-Azabicyclo[3.3.3]undecane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.3]undecane(9CI)
• 1-azabicyclo[3.3.3]undecane
• 1-Azabicyclo(3.3.3)undecane
• SCHEMBL1088136
• DTXSID60184996
• 31023-92-4

• Inchi： 1S/C10H19N/c1-4-10-5-2-8-11(7-1)9-3-6-10/h10H,1-9H2
• InChI Key： WKPGJLQHSAOQEL-UHFFFAOYSA-N
• SMILES： N12CCCC(CCC1)CCC2

Computed Properties

• Exact Mass: 153.15187
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 213.7°C at 760 mmHg
• Flash Point: 75.2°C
• Refractive Index: 1.5
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines